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Compound of Interest

Compound Name: 8-Bromo-7-quinolinol

Cat. No.: B1529465

Technical Support Center: 8-Bromo-7-quinolinol

Welcome to the comprehensive technical support guide for 8-Bromo-7-quinolinol (CAS No.
90224-71-8). This resource is designed for researchers, scientists, and drug development
professionals to ensure the safe and effective handling, storage, and use of this compound.
The following information synthesizes key technical data and field-proven best practices to
address common questions and troubleshooting scenarios.

Section 1: Frequently Asked Questions (FAQS)

This section addresses the most common inquiries regarding the properties, storage, and
handling of 8-Bromo-7-quinolinol.

Q1: What is 8-Bromo-7-quinolinol and what are its key
chemical properties?

8-Bromo-7-quinolinol is a halogenated quinoline derivative.[1] Its fundamental properties are
crucial for understanding its behavior and handling requirements.

Table 1: Chemical and Physical Properties of 8-Bromo-7-quinolinol
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Property Value Source(s)
CAS Number 90224-71-8 [1][2][3]
Molecular Formula CoHeBIrNO [11[2][3]
Molecular Weight 224.05 g/mol [2][3]
Appearance Light brown powder [2][3]
Melting Point 196-198°C [3]
Storage Temperature 2-8°C [3]

Causality Insight: The presence of the bromine atom and the quinolinol core influences the
compound's reactivity, potential for degradation, and toxicological profile. Halogenated organic
compounds require specific handling procedures due to their potential for irritation and
environmental persistence.[4][5][6]

Q2: What are the primary hazards associated with 8-
Bromo-7-quinolinol?

According to the Globally Harmonized System (GHS), 8-Bromo-7-quinolinol is classified with
the following hazards:

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

The signal word for this compound is "Warning".[2]

Expertise & Experience: Irritation is a common hazard for many halogenated aromatic
compounds.[5] It is critical to prevent direct contact with skin, eyes, and mucous membranes by
using appropriate Personal Protective Equipment (PPE). Inhalation of the powder should be
strictly avoided by handling it within a certified chemical fume hood.[6]
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Q3: What are the ideal storage conditions for 8-Bromo-7-
quinolinol to ensure its stability?

To maintain the integrity and purity of 8-Bromo-7-quinolinol, adhere to the following storage
protocols.

Table 2: Recommended Storage Conditions

Condition Recommendation Rationale

Slows down potential

Temperature 2-8°C (Refrigerated) ]
degradation pathways.[3]
Store in a tightly closed Protects from moisture and
Atmosphere container in a dry, well- atmospheric contaminants that
ventilated place.[7][8][9] could initiate degradation.
The quinoline structure
Store in a dark place, using suggests potential light
Light amber or opaque containers. sensitivity.[10][11] Protecting
[7] from light prevents
photochemical degradation.
Store locked up or in an area Prevents unauthorized access
Security accessible only to qualified and ensures proper handling
personnel.[2] procedures are followed.

Trustworthiness: Storing chemicals alphabetically is not a safe practice.[7] Instead, segregate
them by hazard class. 8-Bromo-7-quinolinol should be stored away from incompatible
materials, particularly strong oxidizing agents.[9][12]

Q4: Is 8-Bromo-7-quinolinol sensitive to light? How
should | handle it in the lab?

While specific photostability data for 8-Bromo-7-quinolinol is not readily available, its
structural similarity to other quinolinol compounds and general best practices for heterocyclic
aromatic compounds suggest a potential for light sensitivity.
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Experimental Insight: To mitigate the risk of photodegradation, which could compromise
experimental results, it is best practice to treat it as a light-sensitive compound.[10][11]

o Storage: Always store the solid compound and any prepared solutions in amber vials or
containers wrapped in aluminum foil.[7][10]

» Handling: When weighing or preparing solutions, minimize exposure to direct, bright
laboratory light.[10] If possible, work in a dimly lit area or use a covered workspace. For
highly sensitive applications, working under yellow or red light can be beneficial.

Section 2: Troubleshooting Guide

This section provides solutions to specific issues that may arise during experimentation with 8-
Bromo-7-quinolinol.

Problem 1: The compound appears darker than the

expected "light brown" or has a clumpy texture.

o Potential Cause: This could indicate degradation due to improper storage, such as exposure
to moisture, light, or high temperatures.

e Troubleshooting Steps:

o Verify Storage Conditions: Confirm that the compound has been stored at 2-8°C in a
tightly sealed, dark container.

o Purity Check: If the integrity of the compound is critical for your experiment, consider
running a purity analysis (e.g., HPLC, NMR) to assess for the presence of degradation
products.

o Solution: If degradation is suspected, it is recommended to use a fresh, unopened vial of
the compound to ensure the reliability of your experimental results.

Problem 2: Difficulty dissolving 8-Bromo-7-quinolinol for
my experiment.
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o Potential Cause: 8-Bromo-7-quinolinol, like many organic compounds, may have limited
solubility in aqueous solutions. The choice of solvent is critical.

e Troubleshooting Steps:
o Consult Literature: Check protocols from similar experiments for recommended solvents.

o Solvent Selection: For many quinoline derivatives, organic solvents such as DMSO, DMF,
or ethanol are common starting points for creating stock solutions.

o Gentle Warming/Sonication: If the compound is slow to dissolve, gentle warming (be
cautious of the solvent's boiling point) or sonication in an ultrasonic bath can aid
dissolution.

o pH Adjustment: The solubility of quinolinol compounds can be pH-dependent. For aqueous
buffers, slight adjustments to the pH may improve solubility, but this must be compatible
with your experimental design.

o Fresh Solvent: Always use anhydrous, high-purity solvents, as water or impurities can
affect solubility.

Authoritative Grounding: The stability of 8-Bromo-7-quinolinol in various solvents for
extended periods should be experimentally verified if not already known. Long-term storage of
solutions is generally not recommended unless stability data is available.

Problem 3: 1 observe unexpected or inconsistent results
in my biological assay.

» Potential Cause: Inconsistent results can stem from compound degradation, improper
solution preparation, or unforeseen interactions within the assay.

e Troubleshooting Workflow:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1529465?utm_src=pdf-body
https://www.benchchem.com/product/b1529465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Gconsistent Assay Result%
Verify Compound Integrity:
- Check appearance

- Confirm proper storage
- Use fresh stock

Review Solution Protocol: o
Assess Assay Conditions:
- Correct solvent used? . :
- Potential for light exposure?
- Freshly prepared? - Incompatibility with buffer components?
- Stored correctly (dark, cold)?

£o Yes
4 y

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent assay results.

Section 3: Protocols and Methodologies

This section provides detailed, step-by-step procedures for the safe handling and disposal of 8-
Bromo-7-quinolinol.

Protocol 1: Personal Protective Equipment (PPE) and
Engineering Controls

Adherence to safety protocols is non-negotiable when handling halogenated organic
compounds.[5]
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e Engineering Controls:

o Always handle solid 8-Bromo-7-quinolinol and concentrated solutions inside a certified
chemical fume hood to prevent inhalation of dust or vapors.[6]

o Ensure an eyewash station and safety shower are readily accessible.[4][8]
o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.[4][5]

o Hand Protection: Wear nitrile gloves.[4] Inspect gloves for tears or holes before use and
change them immediately if contamination occurs.

o Body Protection: Wear a laboratory coat.[4][5] Ensure it is fully buttoned.

o Respiratory Protection: Not typically required if work is performed in a fume hood. If a
fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for
organic vapors should be used, but this is not a substitute for proper engineering controls.

[5]

Protocol 2: Spill and Waste Disposal

Proper disposal is critical to prevent environmental contamination and ensure laboratory safety.

[5]
o Spill Cleanup (Small Scale):
o Ensure the area is well-ventilated (or within the fume hood).

o Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,
vermiculite, sand, or spill pillows).[4]

o Carefully sweep or scoop the absorbed material into a designated, sealable waste
container.

o Clean the spill area with a suitable solvent (e.g., soap and water), collecting the cleaning
materials as hazardous waste.
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o Label the waste container clearly.

e Waste Disposal:

o Segregation: Halogenated organic waste must be collected separately from non-
halogenated waste.[5][6][13]

o Container: Use a designated, properly labeled "Halogenated Organic Waste" container.[6]
The label must include the full chemical name and associated hazards.

o Disposal Procedure: Follow all institutional, local, and national regulations for hazardous
waste disposal.[2][14] Do not pour 8-Bromo-7-quinolinol or its solutions down the drain.

[6]

Diagram: Decision Logic for Handling and Storage
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Caption: Workflow for the safe handling of 8-Bromo-7-quinolinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1529465?utm_src=pdf-body-img
https://www.benchchem.com/product/b1529465?utm_src=pdf-body
https://www.benchchem.com/product/b1529465?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

e 1. pschemicals.com [pschemicals.com]

e 2.90224-71-8 | 8-Bromo-7-quinolinol, 95% [aspirasci.com]

e 3. 8-Bromo-7-quinolinol CAS#: 90224-71-8 [chemicalbook.com]
e 4. braun.matse.illinois.edu [braun.matse.illinois.edul]

» 5. benchchem.com [benchchem.com]

e 6. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

e 7. csuohio.edu [csuohio.edu]

8. fishersci.com [fishersci.com]

» 9. fishersci.com [fishersci.com]

e 10. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
e 11. rawsource.com [rawsource.com]

e 12. fishersci.com [fishersci.com]

e 13. scienceready.com.au [scienceready.com.au]

e 14. tcichemicals.com [tcichemicals.com]

 To cite this document: BenchChem. [8-Bromo-7-quinolinol storage and handling best
practices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1529465#8-bromo-7-quinolinol-storage-and-
handling-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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